![molecular formula C22H24N2O5 B264977 N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide](/img/structure/B264977.png)
N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide
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Overview
Description
N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide, also known as DMACA, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. DMACA belongs to the class of coumarin derivatives, which are known for their diverse biological activities such as anti-inflammatory, anti-tumor, and anti-viral properties.
Mechanism of Action
The mechanism of action of N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide is not fully understood. However, it has been suggested that this compound exerts its anti-tumor activity by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9. This compound's anti-inflammatory properties are thought to be due to its ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a key role in the production of pro-inflammatory cytokines. This compound's anti-viral activity against HSV-1 and HSV-2 is believed to be due to its ability to inhibit viral replication.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells such as human breast cancer cells and human colon cancer cells. This compound has also been found to reduce the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. In vivo studies have shown that this compound reduces the growth of tumors in mice implanted with human breast cancer cells.
Advantages and Limitations for Lab Experiments
N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has been shown to exhibit potent anti-tumor, anti-inflammatory, and anti-viral activities, making it a promising candidate for further research. However, this compound's mechanism of action is not fully understood, and more research is needed to elucidate its molecular targets. Additionally, this compound's potential toxicity and side effects need to be thoroughly investigated before it can be considered for clinical use.
Future Directions
There are several future directions for research on N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide. One area of research could focus on identifying this compound's molecular targets and elucidating its mechanism of action. Another area of research could investigate the potential of this compound as a therapeutic agent for the treatment of cancer, inflammation, and viral infections. Additionally, more studies are needed to determine the safety and toxicity of this compound in vivo and in clinical trials. Finally, the development of new synthetic derivatives of this compound with improved pharmacological properties could lead to the discovery of novel therapeutic agents.
Synthesis Methods
N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide can be synthesized using a multi-step process that involves the coupling of 4-hydroxycoumarin with 4-methoxyphenylboronic acid followed by the reaction of the resulting intermediate with N,N-dimethylethylenediamine and acetic anhydride. The final product is obtained after purification through column chromatography and recrystallization. The purity of this compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-[2-(dimethylamino)ethyl]-2-{[4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells. This compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to have anti-viral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).
properties
Molecular Formula |
C22H24N2O5 |
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Molecular Weight |
396.4 g/mol |
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-[4-(4-methoxyphenyl)-2-oxochromen-7-yl]oxyacetamide |
InChI |
InChI=1S/C22H24N2O5/c1-24(2)11-10-23-21(25)14-28-17-8-9-18-19(13-22(26)29-20(18)12-17)15-4-6-16(27-3)7-5-15/h4-9,12-13H,10-11,14H2,1-3H3,(H,23,25) |
InChI Key |
WFDCFTKHMNUBKJ-UHFFFAOYSA-N |
SMILES |
CN(C)CCNC(=O)COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC=C(C=C3)OC |
Canonical SMILES |
CN(C)CCNC(=O)COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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